Diethyl oxalate
Diethyl oxalate
Diethyl oxalate undergoes transesterification with phenol in the liquid phase over very efficient MoO3/TiO2 solid-acid sol-gel catalysts to form diphenyl oxalate. It undergoes Claisen condensation with active methylene group of ketosteroids to form glyoxalyl derivatives. It undergoes hydrogenation in the presence of high copper contented mesoporous Cu/SBA-15 catalysts to yield ethylene glycol.
Ethyl oxalate appears as a colorless liquid. Slightly denser than water and insoluble in water. Hence sinks in water. May irritate skin and mucous membranes; may be mildly toxic by ingestion; may emit irritating fumes in a fire. Vapors are much heavier than air. Used as a solvent for plastics and in the manufacture of perfumes and pharmaceuticals.
Ethyl oxalate appears as a colorless liquid. Slightly denser than water and insoluble in water. Hence sinks in water. May irritate skin and mucous membranes; may be mildly toxic by ingestion; may emit irritating fumes in a fire. Vapors are much heavier than air. Used as a solvent for plastics and in the manufacture of perfumes and pharmaceuticals.
Brand Name:
Vulcanchem
CAS No.:
95-92-1
VCID:
VC21127211
InChI:
InChI=1S/C6H10O4/c1-3-9-5(7)6(8)10-4-2/h3-4H2,1-2H3
SMILES:
CCOC(=O)C(=O)OCC
Molecular Formula:
C6H10O4
Molecular Weight:
146.14 g/mol
Diethyl oxalate
CAS No.: 95-92-1
Cat. No.: VC21127211
Molecular Formula: C6H10O4
Molecular Weight: 146.14 g/mol
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Specification
| Description | Diethyl oxalate undergoes transesterification with phenol in the liquid phase over very efficient MoO3/TiO2 solid-acid sol-gel catalysts to form diphenyl oxalate. It undergoes Claisen condensation with active methylene group of ketosteroids to form glyoxalyl derivatives. It undergoes hydrogenation in the presence of high copper contented mesoporous Cu/SBA-15 catalysts to yield ethylene glycol. Ethyl oxalate appears as a colorless liquid. Slightly denser than water and insoluble in water. Hence sinks in water. May irritate skin and mucous membranes; may be mildly toxic by ingestion; may emit irritating fumes in a fire. Vapors are much heavier than air. Used as a solvent for plastics and in the manufacture of perfumes and pharmaceuticals. |
|---|---|
| CAS No. | 95-92-1 |
| Molecular Formula | C6H10O4 |
| Molecular Weight | 146.14 g/mol |
| IUPAC Name | diethyl oxalate |
| Standard InChI | InChI=1S/C6H10O4/c1-3-9-5(7)6(8)10-4-2/h3-4H2,1-2H3 |
| Standard InChI Key | WYACBZDAHNBPPB-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C(=O)OCC |
| Canonical SMILES | CCOC(=O)C(=O)OCC |
| Boiling Point | 185.7 °C 185.7 °C @ 760 MM HG |
| Colorform | COLORLESS, OILY LIQUID |
| Flash Point | 168 °F (NFPA, 2010) 168 °F CC |
| Melting Point | -40.6 °C -38.5 °C |
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